Cas no 62221-27-6 (1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-)

• Product Name: 1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
• CAS No: 62221-27-6
• MF: C₁₂H₂₈N₂O₆
• MW: 296.360524177551
• CID: 453855
• PubChem ID: 23467815
• Update Time: 2025-04-19

1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
• 3-[3-[bis(2,3-dihydroxypropyl)amino]propylamino]propane-1,2-diol
• 3,3'-({3-[(2,3-Dihydroxypropyl)amino]propyl}azanediyl)di(propane-1,2-diol)
• N,N,N'-Tri-(2,3-dihydroxypropyl)trimethylenediamine
• LFWKIPPAQBRNEJ-UHFFFAOYSA-N
• 62221-27-6
• SCHEMBL11392526
• DTXSID50634435

• Inchi： 1S/C12H28N2O6/c15-7-10(18)4-13-2-1-3-14(5-11(19)8-16)6-12(20)9-17/h10-13,15-20H,1-9H2
• InChI Key： LFWKIPPAQBRNEJ-UHFFFAOYSA-N
• SMILES： OC(CO)CN(CC(CO)O)CCCNCC(CO)O

Computed Properties

• Exact Mass: 296.19484
• Monoisotopic Mass: 296.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.65